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Compound of Interest

Compound Name: 5-Bromopyridine-2,3-diol

Cat. No.: B1280216 Get Quote

Essential Safety and Handling Guide for 5-
Bromopyridine-2,3-diol
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Bromopyridine-2,3-diol was found. The

following guidance is based on the safety profiles of structurally related compounds, including

various brominated pyridines and dihydroxypyridines. It is imperative that a comprehensive,

site-specific risk assessment be conducted by qualified personnel before handling this

chemical.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromopyridine-2,3-diol.
Adherence to these protocols is critical for ensuring personal safety and minimizing

environmental impact.

Hazard Identification
Based on analogous compounds, 5-Bromopyridine-2,3-diol should be handled as a

hazardous substance with the following potential hazards:

Skin Irritation: May cause skin irritation upon contact.[1][2][3][4][5][6]

Serious Eye Irritation: May cause serious eye damage.[1][2][3][4][5][6]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3][4][6]
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Harmful if Swallowed: May be harmful if ingested.[2][4][6]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards (e.g., NIOSH in the US or EN in the EU).

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4][5][7]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust or aerosols may

be generated, a NIOSH-

approved respirator is

necessary.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial to minimize the risk of exposure and contamination.

Preparation:

Ensure an area is designated for handling 5-Bromopyridine-2,3-diol, preferably within a

chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.[5][7]

Have all necessary PPE cleaned, inspected, and readily available.
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Prepare all necessary equipment and reagents before handling the compound.

Handling:

Avoid all personal contact, including inhalation of dust or vapors.[8]

Wear the appropriate PPE as specified in the table above.

Minimize dust generation and accumulation.[7]

Keep the container tightly closed when not in use.[1][3][9]

Do not eat, drink, or smoke in the handling area.[2][10]

Wash hands thoroughly with soap and water after handling.[1][2][3][7][8][10]

Spill Procedure:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, clean up spills immediately.[7][8]

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, labeled container for disposal.[1][4][5][7][11]

Wash the spill area thoroughly with soap and water.[8]

Disposal Plan
Proper disposal of 5-Bromopyridine-2,3-diol and its waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

All waste containing 5-Bromopyridine-2,3-diol must be classified as hazardous waste.

Segregate waste from incompatible materials.

Waste Collection and Container Requirements:
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Solid Waste: Collect contaminated lab supplies (e.g., weighing paper, gloves, pipette tips)

in a designated, clearly labeled solid hazardous waste container.

Liquid Waste: If 5-Bromopyridine-2,3-diol is in a solution, collect it in a dedicated

halogenated organic solvent waste container.

Ensure waste containers are made of a compatible material, are in good condition, and

have a secure, leak-proof closure.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "5-Bromopyridine-2,3-diol," and the appropriate hazard pictograms.

Storage:

Store hazardous waste containers in a designated, well-ventilated satellite accumulation

area at or near the point of generation.

The storage area should be cool and dry, away from incompatible materials.[1][8]

Professional Disposal:

The final disposal of 5-Bromopyridine-2,3-diol must be handled by a licensed and

certified hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

Dispose of contents/container to an approved waste disposal plant.[3][9]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 5-Bromopyridine-2,3-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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